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Compound Name: AR Degrader-2
Cat. No.: B15541277
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

AR Degrader-2 is a potent and specific molecular glue degrader of the Androgen Receptor
(AR). It induces the degradation of AR with a half-maximal degradation concentration (DC50) of
0.3-0.5 uM in the VCaP human prostate cancer cell line.[1][2][3][4] By hijacking the cellular
ubiquitin-proteasome system, AR Degrader-2 offers a promising therapeutic strategy for
targeting AR-driven malignancies, such as prostate cancer. These application notes provide
detailed protocols for the solubility, preparation, and experimental use of AR Degrader-2 in
preclinical research settings.
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Property

Value

Compound Name

AR Degrader-2

Mechanism of Action

Molecular Glue Androgen Receptor Degrader

Molecular Formula C40H49CIN60O4
Molecular Weight 713.31 g/mol
CAS Number 3023359-76-1

Biological Activity

DC50 = 0.3-0.5 pM for AR degradation in VCaP
cells

Solubility and Storage

Proper handling and storage of AR Degrader-2 are critical for maintaining its stability and

activity.

Solubility Data:

Solvent Solubility Notes

It is recommended to prepare
DMSO =210 mM a stock solution of 10 mM in

dry DMSO.

) Not recommended for primary

Ethanol Sparingly soluble ) )

stock solution preparation.
Water Insoluble

Note: For in vivo experiments, further dilution of the DMSO stock solution into aqueous-based

formulations is required. Please refer to the in vivo experimental protocol for specific

formulation recommendations.

Storage and Stability:

e Solid Form: Store at -20°C for long-term storage, protected from light and moisture.
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e DMSO Stock Solution (10 mM): Aliguot into single-use vials to avoid repeated freeze-thaw
cycles and store at -80°C. When stored properly, the stock solution is stable for at least 6
months.

Mechanism of Action: Molecular Glue-Mediated AR
Degradation

AR Degrader-2 functions as a molecular glue, a class of small molecules that induce proximity
between a target protein and an E3 ubiquitin ligase, leading to the target's ubiquitination and
subsequent degradation by the proteasome.[5][6][7][8][9][10] In the case of AR Degrader-2, it
is hypothesized to bind to an E3 ligase (such as Cereblon or a DDB1-CUL4 associated factor)
and the Androgen Receptor simultaneously. This induced proximity facilitates the transfer of
ubiquitin molecules to AR, marking it for recognition and degradation by the 26S proteasome.
This degradation of AR disrupts downstream signaling pathways that are critical for the growth
and survival of AR-dependent cancer cells.

Mechanism of Action of AR Degrader-2
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Caption: Signaling pathway of AR Degrader-2.

Experimental Protocols
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The following protocols provide a general framework for the use of AR Degrader-2 in common

preclinical assays. Optimization may be required for specific cell lines or experimental

conditions.

Experimental Workflow Overview

General Experimental Workflow for AR Degrader-2
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Caption: Experimental workflow for AR Degrader-2.
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Preparation of AR Degrader-2 Stock Solution

Materials:

* AR Degrader-2 (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile, light-protected microcentrifuge tubes

Procedure:

Allow the vial of solid AR Degrader-2 to equilibrate to room temperature before opening to
prevent condensation.

e Prepare a 10 mM stock solution by dissolving the appropriate amount of AR Degrader-2 in
anhydrous DMSO. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 7.13
mg of AR Degrader-2 (MW = 713.31) in 1 mL of DMSO.

o Vortex briefly to ensure complete dissolution.
 Aliquot the stock solution into single-use, light-protected tubes.

» Store the aliquots at -80°C.

In Vitro AR Degradation Assay by Western Blot

This protocol describes the assessment of AR protein degradation in prostate cancer cell lines
following treatment with AR Degrader-2.

Materials:

Prostate cancer cell lines (e.g., VCaP, LNCaP, 22Rv1)

Complete cell culture medium

AR Degrader-2 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)
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» RIPA lysis buffer supplemented with protease and phosphatase inhibitors
o BCA protein assay kit

o Laemmli sample buffer

e Primary antibodies: anti-AR, anti-GAPDH (or other loading control)

o HRP-conjugated secondary antibody

e Enhanced chemiluminescence (ECL) substrate

Procedure:

o Cell Seeding: Seed prostate cancer cells in 6-well plates at a density that will result in 70-
80% confluency at the time of harvest.

o Cell Treatment: The following day, treat the cells with various concentrations of AR
Degrader-2 (e.g., 0.1, 0.3, 1, 3, 10 uM) for a specified duration (e.g., 6, 12, 24 hours).
Include a DMSO vehicle control.

e Cell Lysis:

Wash the cells twice with ice-cold PBS.

[¢]

[e]

Add 100-200 pL of ice-cold RIPA buffer to each well and scrape the cells.

o

Transfer the lysate to a pre-chilled microcentrifuge tube and incubate on ice for 30
minutes.

o

Centrifuge at 14,000 x g for 15 minutes at 4°C.

[¢]

Collect the supernatant containing the protein lysate.

o Protein Quantification: Determine the protein concentration of each lysate using a BCA
protein assay.

o Sample Preparation and SDS-PAGE:
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o Normalize the protein concentration for all samples.
o Prepare samples by adding Laemmli buffer and boiling for 5-10 minutes.

o Load equal amounts of protein (20-30 pg) onto a polyacrylamide gel.

e Western Blotting:
o Transfer the separated proteins to a PVDF or nitrocellulose membrane.
o Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
o Incubate the membrane with the primary anti-AR antibody overnight at 4°C.
o Wash the membrane three times with TBST.
o Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
o Wash the membrane three times with TBST.

o Incubate with ECL substrate and visualize the bands using a chemiluminescence imaging
system.

o Strip the membrane and re-probe for a loading control (e.g., GAPDH) to ensure equal
protein loading.

» Data Analysis: Quantify the band intensities and normalize the AR protein levels to the
loading control.

Cell Viability Assay (MTT or XTT)

This assay measures the effect of AR Degrader-2 on the metabolic activity of cancer cells,
which is an indicator of cell viability.

Materials:
o Prostate cancer cell lines

o Complete cell culture medium
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e AR Degrader-2 stock solution (10 mM in DMSO)
e 96-well plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-
methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) reagent

o Solubilization solution (for MTT assay)
e Microplate reader
Procedure:

o Cell Seeding: Seed cells in a 96-well plate at a density of 2,000-5,000 cells per well in 100 L
of medium.

o Cell Treatment: After 24 hours, treat the cells with a serial dilution of AR Degrader-2. Include
a DMSO vehicle control.

e Incubation: Incubate the plate for the desired treatment period (e.g., 72 hours).
o Reagent Addition:

o For MTT assay: Add 10 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for
2-4 hours at 37°C. Then, add 100 pL of solubilization solution and incubate overnight at
37°C.

o For XTT assay: Prepare the XTT labeling mixture according to the manufacturer's
instructions and add 50 pL to each well. Incubate for 2-4 hours at 37°C.

o Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g.,
570 nm for MTT, 450-500 nm for XTT) using a microplate reader.

o Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and plot
a dose-response curve to determine the IC50 value.
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In Vivo Antitumor Efficacy in a Prostate Cancer
Xenograft Model

This protocol outlines a general procedure for evaluating the in vivo efficacy of AR Degrader-2
in a subcutaneous prostate cancer xenograft model.[11][12][13][14][15]

Materials:

Immunocompromised mice (e.g., male nude or SCID mice)

Prostate cancer cells (e.g., VCaP)

Matrigel (optional)

AR Degrader-2

Vehicle for in vivo formulation (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline)

Calipers for tumor measurement
Procedure:
o Xenograft Implantation:

o Subcutaneously inject a suspension of prostate cancer cells (e.g., 1-5 x 10”6 cells in 100-
200 pL of PBS, optionally mixed with Matrigel) into the flank of each mouse.

e Tumor Growth Monitoring:
o Monitor the mice regularly for tumor formation.

o Once tumors reach a palpable size (e.g., 100-150 mms3), randomize the mice into
treatment and control groups.

e Drug Formulation and Administration:

o Prepare the in vivo formulation of AR Degrader-2. A common formulation for poorly
soluble compounds is a mixture of DMSO, PEG300, Tween-80, and saline. The final
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DMSO concentration should be kept low to minimize toxicity.

o Administer AR Degrader-2 to the treatment group at a predetermined dose and schedule
(e.g., daily oral gavage or intraperitoneal injection). The control group should receive the
vehicle only.

e Tumor Measurement:

o Measure tumor dimensions with calipers 2-3 times per week.

o Calculate tumor volume using the formula: Volume = (Length x Width?) / 2.
o Endpoint and Analysis:

o Continue treatment for a specified period or until tumors in the control group reach a
predetermined size.

o At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,
Western blot for AR levels, immunohistochemistry).

o Plot tumor growth curves and perform statistical analysis to evaluate the antitumor efficacy
of AR Degrader-2.

Disclaimer: These protocols are intended for research use only by qualified personnel.
Appropriate safety precautions should be taken when handling chemical reagents and
performing animal experiments. All animal procedures must be approved by an Institutional
Animal Care and Use Committee (IACUC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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